Cas no 741717-71-5 ({2-(dimethylamino)ethyl(methyl)sulfamoyl}amine)

• Product Name: {2-(dimethylamino)ethyl(methyl)sulfamoyl}amine
• CAS No: 741717-71-5
• MF: C₅H₁₅N₃O₂S
• MW: 181.256499528885
• CID: 4658240
• PubChem ID: 11286832
• Update Time: 2025-07-21

{2-(dimethylamino)ethyl(methyl)sulfamoyl}amine Chemical and Physical Properties

Names and Identifiers

• {[2-(dimethylamino)ethyl](methyl)sulfamoyl}amine
• Sulfamide, N-[2-(dimethylamino)ethyl]-N-methyl-
• {2-(dimethylamino)ethyl(methyl)sulfamoyl}amine

• Inchi： 1S/C5H15N3O2S/c1-7(2)4-5-8(3)11(6,9)10/h4-5H2,1-3H3,(H2,6,9,10)
• InChI Key： ITLYXQBZTJGFTB-UHFFFAOYSA-N
• SMILES： S(N(CCN(C)C)C)(N)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives Sulfuric acid diamides

Additional information on {2-(dimethylamino)ethyl(methyl)sulfamoyl}amine

Recent Advances in the Study of 741717-71-5 and {2-(dimethylamino)ethyl(methyl)sulfamoyl}amine: A Comprehensive Research Brief

The chemical compound with the CAS number 741717-71-5 and the specific product name {2-(dimethylamino)ethyl(methyl)sulfamoyl}amine has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique sulfamoyl amine structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and potential clinical uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the compound's role as a modulator of enzymatic activity. Preliminary findings suggest that 741717-71-5 exhibits inhibitory effects on specific enzymes involved in inflammatory pathways. This property has sparked interest in its potential application as an anti-inflammatory agent. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking simulations to understand the compound's interaction with target enzymes at the atomic level.

In addition to its anti-inflammatory properties, {2-(dimethylamino)ethyl(methyl)sulfamoyl}amine has been investigated for its potential in oncology. Recent in vitro studies have demonstrated its ability to induce apoptosis in certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's unique chemical structure appears to enable it to bypass common drug resistance mechanisms, offering a new avenue for cancer treatment. These findings have been published in several high-impact journals, highlighting the compound's therapeutic promise.

Pharmacokinetic studies have also been a focal point of recent research. Investigations into the compound's absorption, distribution, metabolism, and excretion (ADME) profiles have provided valuable insights into its bioavailability and potential side effects. Advanced analytical techniques, including liquid chromatography-mass spectrometry (LC-MS), have been employed to track the compound's metabolic pathways in preclinical models. These studies are crucial for determining the optimal dosage and administration routes for future clinical trials.

Despite these promising developments, challenges remain in the development of 741717-71-5 and {2-(dimethylamino)ethyl(methyl)sulfamoyl}amine as viable therapeutic agents. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Current efforts are focused on structural modifications to enhance the compound's pharmacological properties while minimizing adverse effects. Collaborative research initiatives between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, the latest research on 741717-71-5 and {2-(dimethylamino)ethyl(methyl)sulfamoyl}amine underscores its potential as a versatile therapeutic agent with applications in inflammation and oncology. While significant progress has been made in understanding its mechanism of action and pharmacokinetics, further studies are needed to overcome existing challenges. The ongoing research efforts hold promise for the development of novel treatments that could address unmet medical needs in various disease areas.